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Compound of Interest

Compound Name: Ppo-IN-14

Cat. No.: B15600886 Get Quote

A comprehensive investigation into the research chemical designated as "Ppo-IN-14" has

revealed a significant challenge in identifying a specific compound corresponding to this

identifier. Extensive searches across scientific databases and public records did not yield any

substance explicitly named "Ppo-IN-14." The term "PPO" itself is highly ambiguous and

appears in a multitude of unrelated scientific and technical contexts, hindering the retrieval of

specific information.

This ambiguity suggests several possibilities: "Ppo-IN-14" may be an internal, unpublished

designation for a novel compound within a research institution or pharmaceutical company.

Alternatively, it could be a misnomer or contain a typographical error. Without a precise

chemical name, CAS number, or associated publication, a detailed technical guide as

requested cannot be constructed.

The search for "PPO" yielded several distinct and unrelated areas of study:

Enzymology: In the field of biochemistry and food science, PPO stands for Polyphenol

Oxidase, an enzyme responsible for enzymatic browning in fruits and vegetables. Research

in this area focuses on inhibiting its activity to extend the shelf life of produce.

Pharmacology: A search for chemical compounds containing "14" in their name led to

substances like (-)-N-(cyclopropylmethyl)-4,14-dimethoxymorphinan-6-one, a selective mu

opioid receptor antagonist. However, this compound is not referred to as "Ppo-IN-14".[1]
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Cell Biology and Oncology: Several proteins and genes with "14" in their nomenclature are

subjects of intensive research. These include:

PTPN14 (Protein Tyrosine Phosphatase Non-Receptor Type 14): A protein that plays a

role in cellular processes like cell growth and differentiation and is implicated in various

cancers.[2]

PPP1R14B (Protein Phosphatase 1 Regulatory Subunit 14B): Also known as PHI-1, this

protein is involved in regulating protein phosphatase-1 (PP1) signaling and is being

investigated as a biomarker and therapeutic target in cancer.[3]

PRR14 (Proline Rich 14): An oncogene that has been shown to activate the PI3K signaling

pathway in cutaneous squamous cell carcinoma.[4]

Computer Science: In the domain of artificial intelligence and machine learning, PPO refers

to Proximal Policy Optimization, a popular reinforcement learning algorithm.[5][6][7]

Healthcare and Legal Contexts: "PPO" also stands for Preferred Provider Organization in the

context of health insurance plans[8] and Personal Protection Order in legal proceedings.[9]

[10][11]

Given the lack of a discernible research chemical under the name "Ppo-IN-14," it is impossible

to provide the requested in-depth technical guide, including quantitative data, experimental

protocols, and visualizations of signaling pathways.

To proceed, it is crucial to obtain a more specific and accurate identifier for the research

chemical in question. Researchers, scientists, and drug development professionals are

encouraged to verify the chemical name, CAS number, or any associated publications to

enable a focused and meaningful exploration of its scientific background. Without this

clarification, any attempt to generate the requested content would be purely speculative and

lack the factual basis required for a scientific whitepaper.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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